Cas no 66319-09-3 (4-Amino-5-methylthiophene-3-carboxylic acid)

4-Amino-5-methylthiophene-3-carboxylic acid is a heterocyclic compound featuring both amino and carboxylic acid functional groups on a thiophene backbone. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of reactive sites allows for further functionalization, enabling the creation of complex molecules. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in research and industrial applications. The compound's well-defined chemical properties facilitate precise modifications, making it valuable for constructing biologically active derivatives or materials with tailored properties.

4-Amino-5-methylthiophene-3-carboxylic acid structure

66319-09-3 structure

Product Name:4-Amino-5-methylthiophene-3-carboxylic acid

CAS No:66319-09-3

MF:C₆H₇NO₂S

MW:157.190280199051

MDL:MFCD26793486

CID:396487

PubChem ID:13286159

Update Time:2025-10-29

4-Amino-5-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylic acid, 4-amino-5-methyl-
- 4-amino-5-methylthiophene-3-carboxylic acid
- METHYL 4-AMINO-5-METHYLTHIOPHENE-3-CARBOXYLATE
- AK161687
- FCH2484501
- AKOS023398754
- A867487
- C76086
- AS-66931
- 4-Amino-5-methylthiophene-3-carboxylicacid
- CS-0197360
- EN300-1721230
- SCHEMBL3212809
- 66319-09-3
- DB-138270
- 4-Amino-5-methylthiophene-3-carboxylic acid
- MDL： MFCD26793486
- Inchi： 1S/C6H7NO2S/c1-3-5(7)4(2-10-3)6(8)9/h2H,7H2,1H3,(H,8,9)
- InChI Key： UEGHDHJPAIWDJC-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)C(=C1C)N

Computed Properties

Exact Mass: 157.01981
Monoisotopic Mass: 157.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.6
XLogP3: 1.4

Experimental Properties

Boiling Point: 370.8±42.0°C at 760 mmHg
PSA: 63.32

4-Amino-5-methylthiophene-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

4-Amino-5-methylthiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A147071-100mg	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95%	100mg	$97.0	2025-04-17
Ambeed	A147071-250mg	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95%	250mg	$192.0	2025-04-17
Chemenu	CM199181-1g	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95%	1g	$589	2023-01-19
Chemenu	CM199181-5g	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95%	5g	$2272	2023-01-19
Chemenu	CM199181-1g	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95%	1g	$589	2021-08-05
Chemenu	CM199181-5g	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95%	5g	$2272	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA717-1g	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95+%	1g	7068CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA717-250mg	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95+%	250mg	2682CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA717-100mg	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95+%	100mg	1291CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA717-50mg	4-Amino-5-methylthiophene-3-carboxylic acid	66319-09-3	95+%	50mg	751.0CNY	2021-08-04